Ethyl gallate
Ethyl gallate
Ethyl gallate is a gallate ester obtained by the formal condensation of gallic acid with ethanol. It has a role as a plant metabolite.
Ethyl gallate is a natural product found in Phyllanthus sellowianus, Acer truncatum, and other organisms with data available.
Ethyl gallate is a natural product found in Phyllanthus sellowianus, Acer truncatum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
831-61-8
VCID:
VC20870302
InChI:
InChI=1S/C9H10O5/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,10-12H,2H2,1H3
SMILES:
CCOC(=O)C1=CC(=C(C(=C1)O)O)O
Molecular Formula:
C9H10O5
Molecular Weight:
198.17 g/mol
Ethyl gallate
CAS No.: 831-61-8
Cat. No.: VC20870302
Molecular Formula: C9H10O5
Molecular Weight: 198.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl gallate is a gallate ester obtained by the formal condensation of gallic acid with ethanol. It has a role as a plant metabolite. Ethyl gallate is a natural product found in Phyllanthus sellowianus, Acer truncatum, and other organisms with data available. |
|---|---|
| CAS No. | 831-61-8 |
| Molecular Formula | C9H10O5 |
| Molecular Weight | 198.17 g/mol |
| IUPAC Name | ethyl 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C9H10O5/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,10-12H,2H2,1H3 |
| Standard InChI Key | VFPFQHQNJCMNBZ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC(=C(C(=C1)O)O)O |
| Canonical SMILES | CCOC(=O)C1=CC(=C(C(=C1)O)O)O |
| Appearance | Powder |
| Melting Point | 160 - 162 °C |
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